Cas no 2325174-02-3 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide
• CAS No: 2325174-02-3
• MF: C₂₀H₁₃ClF₆N₂OS
• MW: 478.838443517685
• CID: 5823359
• PubChem ID: 121123207
• Update Time: 2025-10-28

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS032656722
• 2325174-02-3
• N-((2-(2-chlorophenyl)-4-methylthiazol-5-yl)methyl)-3,5-bis(trifluoromethyl)benzamide
• N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide
• F6261-3952
• N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-3,5-bis(trifluoromethyl)benzamide

• Inchi： 1S/C20H13ClF6N2OS/c1-10-16(31-18(29-10)14-4-2-3-5-15(14)21)9-28-17(30)11-6-12(19(22,23)24)8-13(7-11)20(25,26)27/h2-8H,9H2,1H3,(H,28,30)
• InChI Key： IMKATSMOLCBHPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(C)=C(CNC(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=O)S1

Computed Properties

• Exact Mass: 478.0341309g/mol
• Monoisotopic Mass: 478.0341309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 70.2Ų

Additional information on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide

N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide, with CAS No 2325174-02-3, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide moiety and a 1,3-thiazole ring system. The presence of trifluoromethyl groups and a chlorophenyl substituent further enhances its unique chemical properties.

The synthesis of this compound involves a series of carefully designed reactions to ensure the precise placement of functional groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, making it more efficient and cost-effective. The use of microwave-assisted synthesis and catalytic systems has been particularly beneficial in achieving high yields and purity levels.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The trifluoromethyl groups are known to confer stability and lipophilicity to molecules, which are desirable properties for drug candidates. Additionally, the 1,3-thiazole ring is a known bioisostere of the imidazole ring and has been implicated in various pharmacological activities. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for further preclinical testing.

Moreover, the compound's structural versatility allows for its use in materials science applications. The benzamide group can serve as a platform for the development of advanced materials such as polymers or coatings with enhanced thermal stability and mechanical properties. Researchers have also explored its potential as a precursor for the synthesis of more complex structures with tailored functionalities.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it has low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial applications. However, further research is required to fully understand its environmental fate and potential risks.

The future outlook for N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-3,5-bis(trifluoromethyl)benzamide is promising. With ongoing advancements in analytical techniques and computational modeling, scientists are increasingly able to predict and design molecules with specific properties tailored to meet diverse needs. This compound serves as an excellent example of how modern chemistry can leverage structural complexity to achieve functional diversity.